(E)-3-[4-[(E)-2-[7-(Dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid
(E)-3-[4-[(E)-2-[7-(Dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
126959-78-2
VCID:
VC0139201
InChI:
InChI=1S/C21H18N2O4/c1-23(2)16-9-11-17-19(13-16)27-21(26)18(22-17)10-7-14-3-5-15(6-4-14)8-12-20(24)25/h3-13H,1-2H3,(H,24,25)/b10-7+,12-8+
SMILES:
CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)C=CC3=CC=C(C=C3)C=CC(=O)O
Molecular Formula:
C21H18N2O4
Molecular Weight:
362.4 g/mol
(E)-3-[4-[(E)-2-[7-(Dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid
CAS No.: 126959-78-2
Main Products
VCID: VC0139201
Molecular Formula: C21H18N2O4
Molecular Weight: 362.4 g/mol
![(E)-3-[4-[(E)-2-[7-(Dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid - 126959-78-2](/images/no_structure.jpg)
| CAS No. | 126959-78-2 |
|---|---|
| Product Name | (E)-3-[4-[(E)-2-[7-(Dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid |
| Molecular Formula | C21H18N2O4 |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | (E)-3-[4-[(E)-2-[7-(dimethylamino)-2-oxo-1,4-benzoxazin-3-yl]ethenyl]phenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C21H18N2O4/c1-23(2)16-9-11-17-19(13-16)27-21(26)18(22-17)10-7-14-3-5-15(6-4-14)8-12-20(24)25/h3-13H,1-2H3,(H,24,25)/b10-7+,12-8+ |
| Standard InChIKey | IBKDGFLXNQKJGK-SMTGYRLFSA-N |
| Isomeric SMILES | CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)/C=C/C3=CC=C(C=C3)/C=C/C(=O)O |
| SMILES | CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)C=CC3=CC=C(C=C3)C=CC(=O)O |
| Canonical SMILES | CN(C)C1=CC2=C(C=C1)N=C(C(=O)O2)C=CC3=CC=C(C=C3)C=CC(=O)O |
| Synonyms | 4-(beta-(7-dimethylamino-1,4-benzoxazin-2-one-3-yl)vinyl)phenylpropenoic acid |
| PubChem Compound | 6438519 |
| Last Modified | Nov 11 2021 |
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